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Introduction

The Stimulator of Interferon Genes (STING) pathway is a critical component of the innate
immune system responsible for detecting cytosolic DNA, which can originate from pathogens or
damaged host cells.[1][2][3] Activation of STING, an endoplasmic reticulum (ER)-associated
protein, triggers a signaling cascade that leads to the production of type | interferons (IFNs)
and other pro-inflammatory cytokines.[4][5][6] This response is crucial for mounting an effective
defense against infections and for anti-tumor immunity.[2][3] As a result, pharmacological
modulation of the STING pathway is a promising therapeutic strategy for cancer
immunotherapy and vaccine development.[7][8]

These application notes provide a detailed protocol for an in vitro cellular assay to
guantitatively measure the activation of the STING pathway using a synthetic agonist, referred
to here as "STING Ligand-2". The protocol utilizes the human monocytic cell line THP-1, which
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endogenously expresses all necessary components of the cGAS-STING pathway, and
measures the secretion of Interferon-f3 (IFN-f3) as a primary readout of STING activation.[7][9]

STING Signaling Pathway Overview

Under basal conditions, STING resides on the endoplasmic reticulum.[10] The pathway is
activated upon the binding of cyclic dinucleotides (CDNSs), such as cGAMP, which is produced
by the enzyme cGAS upon sensing cytosolic dsDNA.[1][4] Ligand binding induces a
conformational change in STING, leading to its translocation from the ER to the Golgi
apparatus.[11][12][13] In the Golgi, STING recruits and activates TANK-binding kinase 1
(TBK1), which then phosphorylates both STING and the transcription factor Interferon
Regulatory Factor 3 (IRF3).[4][14][15] Phosphorylated IRF3 dimerizes and translocates to the
nucleus, where it drives the transcription of type | interferons, including IFN-.[1][4][6]

Click to download full resolution via product page

Caption: The cGAS-STING signaling pathway from ligand binding to IFN-[3 production.

Experimental Protocol

This protocol describes the stimulation of THP-1 cells with STING Ligand-2 and the
subsequent quantification of secreted IFN-3 using an Enzyme-Linked Immunosorbent Assay
(ELISA).

Materials and Reagents

e Cells: THP-1 cells (human monocytic cell line).

e Reagents:
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o RPMI-1640 Medium

o Fetal Bovine Serum (FBS)

o Penicillin-Streptomycin

o PMA (Phorbol 12-myristate 13-acetate) for differentiation (optional)

o STING Ligand-2 (test article)

o 2'3-cGAMP (positive control)[7]

o DMSO (vehicle control)

o Human IFN- ELISA Kit
e Equipment:

o 37°C, 5% CO:z incubator

[e]

96-well flat-bottom cell culture plates

o

Centrifuge

[¢]

Microplate reader

o

Standard laboratory pipettes and sterile consumables

Experimental Workflow

The overall workflow consists of cell culture and seeding, treatment with the STING ligand,
incubation to allow for cytokine production, collection of the cell supernatant, and quantification
of the secreted IFN-[3 via ELISA.
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1. Culture & Seed THP-1 Cells
(e.g., 1x1075 cells/well)

2. Prepare Ligand Dilutions
(STING Ligand-2, Controls)

ay 1

3. Treat Cells

Add ligands to wells

:

4. Incubate

(18-24 hours at 37°C, 5% COz2)

ay 2

5. Collect Supernatant
(Centrifuge plate to pellet cells)

:

6. Perform IFN- ELISA
(Follow manufacturer's protocol)

:

7. Read Absorbance & Analyze Data
(Calculate concentrations & EC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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